Cas no 2138094-28-5 (2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol
• CAS No: 2138094-28-5
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 6199891
• PubChem ID: 165501270
• Update Time: 2025-05-19

2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol
• 2138094-28-5
• 2-{[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amino}ethan-1-ol
• EN300-1179525

• Inchi： 1S/C8H14N2O2S/c1-6(9-3-4-11)7-5-8(12-2)10-13-7/h5-6,9,11H,3-4H2,1-2H3
• InChI Key： CMGBZCXVKAQFSA-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NCCO

Computed Properties

• Exact Mass: 202.07759887g/mol
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol

Comprehensive Overview of 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol (CAS No. 2138094-28-5)

2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol (CAS No. 2138094-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring with an ethanolamine side chain, making it a versatile intermediate for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science. Below, we delve into its properties, synthesis, applications, and market relevance.

The molecular formula of 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol includes a methoxy-substituted thiazole core, which enhances its reactivity and binding affinity in biological systems. The presence of the ethylaminoethanol moiety further contributes to its solubility and functional versatility. Given its structural complexity, this compound is often synthesized through multi-step organic reactions, including condensation and reduction processes. Its CAS No. 2138094-28-5 serves as a critical identifier for procurement and regulatory compliance.

One of the most searched questions about 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol revolves around its applications in medicinal chemistry. Recent studies highlight its role as a building block for novel therapeutics, particularly in targeting enzyme inhibitors and receptor modulators. Additionally, its agrochemical potential is being explored for developing next-generation pesticides and herbicides, aligning with the growing demand for sustainable crop protection solutions.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are frequently queried in scientific databases. These characteristics are crucial for formulation scientists and process engineers working on scalable synthesis routes. Moreover, the rise of AI-driven drug discovery has increased interest in 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol, as computational models predict its utility in designing bioactive molecules.

From a market perspective, the demand for CAS No. 2138094-28-5 is driven by pharmaceutical and agrochemical industries. Suppliers and manufacturers emphasize high-purity grades to meet stringent quality standards. The compound's niche applications also make it a subject of patent filings and academic publications, further boosting its visibility in research circles.

In conclusion, 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}ethan-1-ol represents a promising chemical entity with multifaceted applications. Its structural uniqueness and functional adaptability position it as a valuable asset in modern chemistry. For researchers seeking reliable data on this compound, referencing its CAS No. 2138094-28-5 ensures accurate identification and sourcing.